![molecular formula C18H21N3O2S B4740749 2-(4-biphenylylcarbonyl)-N-(3-methoxypropyl)hydrazinecarbothioamide](/img/structure/B4740749.png)
2-(4-biphenylylcarbonyl)-N-(3-methoxypropyl)hydrazinecarbothioamide
Overview
Description
2-(4-biphenylylcarbonyl)-N-(3-methoxypropyl)hydrazinecarbothioamide, also known as BP-HCT, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a hydrazinecarbothioamide derivative that has been found to have a wide range of biochemical and physiological effects, making it a promising compound for future research.
Mechanism of Action
The exact mechanism of action of 2-(4-biphenylylcarbonyl)-N-(3-methoxypropyl)hydrazinecarbothioamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and signaling pathways that are involved in cancer cell growth and proliferation. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects, including inhibiting the activity of certain enzymes and signaling pathways, inducing apoptosis in cancer cells, and reducing inflammation. It has also been found to have antioxidant properties, protecting cells from oxidative damage.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(4-biphenylylcarbonyl)-N-(3-methoxypropyl)hydrazinecarbothioamide for lab experiments is its ability to inhibit the growth and proliferation of cancer cells, making it a useful tool for studying cancer biology and developing new cancer treatments. However, its use in lab experiments is limited by its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are many potential future directions for research on 2-(4-biphenylylcarbonyl)-N-(3-methoxypropyl)hydrazinecarbothioamide, including further studies on its mechanism of action, its potential use in treating other diseases, and its potential use in combination with other drugs for cancer treatment. Additionally, there is a need for further studies on the toxicity and safety of this compound, as well as its potential side effects. Overall, this compound is a promising compound for future research in the field of cancer and disease biology.
Scientific Research Applications
2-(4-biphenylylcarbonyl)-N-(3-methoxypropyl)hydrazinecarbothioamide has been studied extensively for its potential use in scientific research, particularly in the field of cancer research. It has been found to have anti-cancer properties, inhibiting the growth and proliferation of cancer cells in vitro and in vivo. It has also been studied for its potential use in treating other diseases, such as diabetes and Alzheimer's disease.
properties
IUPAC Name |
1-(3-methoxypropyl)-3-[(4-phenylbenzoyl)amino]thiourea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O2S/c1-23-13-5-12-19-18(24)21-20-17(22)16-10-8-15(9-11-16)14-6-3-2-4-7-14/h2-4,6-11H,5,12-13H2,1H3,(H,20,22)(H2,19,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLAJDRKIMZBWHK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCNC(=S)NNC(=O)C1=CC=C(C=C1)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.